Cas no 2228788-72-3 (tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2228788-72-3
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6255074
• PubChem ID: 165623078
• Update Time: 2025-05-24

tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate
• EN300-1871337
• 2228788-72-3
• tert-butyl N-[4-chloro-3-(1-oxopropan-2-yl)phenyl]carbamate

• Inchi： 1S/C14H18ClNO3/c1-9(8-17)11-7-10(5-6-12(11)15)16-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,16,18)
• InChI Key： ZIKUFYRUSLXLKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C=O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2228788-72-3)

The compound tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2228788-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and carbonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and selective oxidation to achieve the desired product. This advancement not only enhances the scalability of production but also opens new avenues for structural modifications to improve bioactivity.

In terms of pharmacological applications, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate effectively suppresses the activity of JAK3 kinase, a target implicated in autoimmune diseases. The study highlighted its selectivity over other JAK isoforms, suggesting a favorable safety profile for further development.

Moreover, computational modeling and molecular docking studies have provided insights into the binding interactions of this compound with its biological targets. Researchers utilized density functional theory (DFT) and molecular dynamics simulations to elucidate the conformational stability and electronic properties of the molecule. These findings, published in the Journal of Chemical Information and Modeling (2023), underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties.

In conclusion, tert-butyl N-4-chloro-3-(1-oxopropan-2-yl)phenylcarbamate (CAS: 2228788-72-3) represents a compelling candidate for therapeutic development, particularly in the realm of kinase inhibition. The recent advancements in its synthesis, mechanistic understanding, and pharmacological evaluation highlight its potential to address unmet medical needs. Future studies should focus on optimizing its drug-like properties and advancing it through the drug development pipeline.